Cas no 1105246-79-4 (5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide)

• Product Name: 5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide
• CAS No: 1105246-79-4
• MF: C₁₅H₁₇N₅O₅S
• MW: 379.390981435776
• CID: 6594227
• PubChem ID: 30862144
• Update Time: 2025-05-21

5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide
• 5-nitro-N-[2-[2-oxo-2-(propylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]furan-2-carboxamide
• AKOS024510320
• 1105246-79-4
• VU0644577-1
• 5-nitro-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)furan-2-carboxamide
• F5486-0045

• Inchi： 1S/C15H17N5O5S/c1-2-5-16-12(21)6-19-14(9-7-26-8-10(9)18-19)17-15(22)11-3-4-13(25-11)20(23)24/h3-4H,2,5-8H2,1H3,(H,16,21)(H,17,22)
• InChI Key： CUQWRIQPTWKIRR-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NC1N(CC(=O)NCCC)N=C2CSCC2=1)=O

Computed Properties

• Exact Mass: 379.09503983g/mol
• Monoisotopic Mass: 379.09503983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 160Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on 5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide

Research Brief on 5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide (CAS: 1105246-79-4)

In recent years, the compound 5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide (CAS: 1105246-79-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its thieno[3,4-c]pyrazole and furan-2-carboxamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research.

The primary objective of recent investigations has been to elucidate the compound's biological activity and its potential as a therapeutic agent. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy against specific molecular targets. Notably, the compound has demonstrated inhibitory effects on key enzymes involved in inflammatory and proliferative pathways, suggesting its utility in treating conditions such as cancer and chronic inflammation.

One of the standout findings from recent studies is the compound's ability to modulate the activity of protein kinases, which play a critical role in cell signaling and disease progression. Structural-activity relationship (SAR) studies have revealed that the nitro group and the propylcarbamoyl moiety are essential for its bioactivity. These insights have paved the way for the development of derivatives with enhanced potency and selectivity.

In addition to its kinase inhibitory properties, 5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide has also been investigated for its pharmacokinetic profile. Recent pharmacokinetic studies have highlighted its favorable absorption and distribution characteristics, although challenges remain in optimizing its metabolic stability and bioavailability. These findings underscore the need for further structural modifications to improve its drug-like properties.

Looking ahead, the compound's potential as a lead molecule in drug discovery is undeniable. Ongoing research aims to explore its therapeutic applications in greater depth, with a particular focus on its use in combination therapies and targeted drug delivery systems. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of optimal derivatives and their clinical translation.

In conclusion, 5-nitro-N-{2-[(propylcarbamoyl)methyl]-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}furan-2-carboxamide represents a promising candidate for further development in the chemical biology and medicinal chemistry fields. Its unique structural features and demonstrated bioactivity make it a valuable subject of ongoing research, with the potential to contribute significantly to the development of novel therapeutics.